6-Geranylchrysin
Description
6-Geranylchrysin is a prenylated flavonoid characterized by a chrysin backbone (a flavone with hydroxyl groups at positions 5 and 7) modified with a geranyl group (a 10-carbon isoprenoid chain) at position 6. Its molecular formula is C₂₅H₂₈O₅, with a molecular weight of 408.5 g/mol . This compound is structurally related to other prenylated flavonoids, such as 6-geranylnaringenin and 8-prenylnaringenin, which are known for their bioactive properties, including enzyme inhibition and endocrine modulation .
Key physicochemical properties include:
Properties
Molecular Formula |
C25H26O4 |
|---|---|
Molecular Weight |
390.5 g/mol |
IUPAC Name |
6-[(2E)-3,7-dimethylocta-2,6-dienyl]-5,7-dihydroxy-2-phenylchromen-4-one |
InChI |
InChI=1S/C25H26O4/c1-16(2)8-7-9-17(3)12-13-19-20(26)14-23-24(25(19)28)21(27)15-22(29-23)18-10-5-4-6-11-18/h4-6,8,10-12,14-15,26,28H,7,9,13H2,1-3H3/b17-12+ |
InChI Key |
ZGOCQRKXVIGZMZ-SFQUDFHCSA-N |
SMILES |
CC(=CCCC(=CCC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)C)C |
Isomeric SMILES |
CC(=CCC/C(=C/CC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)/C)C |
Canonical SMILES |
CC(=CCCC(=CCC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Prenylated flavonoids share a core structure but differ in substituent positions, backbone saturation, and biological activities. Below is a detailed comparison of 6-Geranylchrysin with key analogs:
Table 1: Structural and Functional Comparison of Prenylated Flavonoids
Key Findings :
Positional Isomerism: 6-Geranylnaringenin (flavanone backbone) exhibits stronger α-glucosidase inhibition (Ki = 0.12 μM) than 8-prenylnaringenin, suggesting that substituent position and backbone saturation critically influence enzyme binding .
Mechanistic Differences: 6-Geranylnaringenin acts as a competitive inhibitor of α-glucosidase, binding directly to the enzyme’s active site, as evidenced by Lineweaver-Burk plots and fluorescence quenching . Chrysin derivatives (e.g., 1-deoxynojirimycin–chrysin) show mixed inhibition mechanisms, targeting both the enzyme and enzyme-substrate complex .
Table 2: Enzyme Inhibition Constants (Ki) of Selected Compounds
| Compound | Target Enzyme | Inhibition Constant (Ki) | Mechanism |
|---|---|---|---|
| 6-Geranylnaringenin | α-Glucosidase | 0.12 μM | Competitive |
| 1-Deoxynojirimycin–Chrysin | α-Glucosidase | 0.45 μM | Mixed |
| Chrysin | α-Glucosidase | >10 μM | Non-competitive |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
